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Compound of Interest

Compound Name:
1-(4-Bromophenyl)-2-

morpholinoethanone

Cat. No.: B1330827 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of 1-(4-
Bromophenyl)-2-morpholinoethanone, a valuable building block in medicinal chemistry. The

morpholine moiety is a common scaffold in many biologically active compounds.[1][2] The

synthesis is achieved through a nucleophilic substitution reaction between 2-bromo-1-(4-

bromophenyl)ethanone and morpholine. This protocol outlines the reaction setup, workup,

purification, and characterization of the final product.

Materials and Reagents
The following table summarizes the key reagents required for the synthesis.
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Reagent Chemical Formula
Molecular Wt. (
g/mol )

CAS Number

2-bromo-1-(4-

bromophenyl)ethanon

e

C₈H₆Br₂O 277.94 99-73-0[3]

Morpholine C₄H₉NO 87.12 110-91-8

Toluene C₇H₈ 92.14 108-88-3

Hydrochloric Acid (1 N

aq.)
HCl 36.46 7647-01-0

Sodium Hydroxide

(50% w/v aq.)
NaOH 40.00 1310-73-2

Ethyl Acetate C₄H₈O₂ 88.11 141-78-6

Magnesium Sulfate

(anhydrous)
MgSO₄ 120.37 7487-88-9

Experimental Protocol
This procedure is adapted from the synthesis of a structurally similar compound.[4]

2.1. Reaction Setup

In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 20.0 g of 2-bromo-

1-(4-bromophenyl)ethanone in 250 mL of toluene.

In a separate beaker, prepare a solution of 18.0 g of morpholine in 100 mL of toluene.

Slowly add the morpholine solution to the stirred solution of 2-bromo-1-(4-

bromophenyl)ethanone at room temperature.

Stir the resulting mixture overnight at room temperature to ensure the reaction goes to

completion.

2.2. Product Isolation and Workup
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Transfer the reaction mixture to a 1 L separatory funnel.

Extract the mixture three times with 250 mL portions of 1 N aqueous hydrochloric acid. The

product, being basic, will move to the aqueous phase.

Combine the aqueous phases in a large beaker and cool in an ice bath.

Slowly basify the acidic aqueous solution by adding a 50% aqueous solution of sodium

hydroxide until the pH is greater than 12.

Extract the alkaline aqueous phase three times with 250 mL portions of ethyl acetate.

Combine the organic extracts and wash them three times with 100 mL of water to remove

any residual salts.

Dry the organic phase over anhydrous magnesium sulfate, then filter to remove the drying

agent.

2.3. Purification

Concentrate the dried organic solution under reduced pressure using a rotary evaporator to

yield the crude product.

Purify the crude solid by recrystallization from a suitable solvent, such as ethanol or an ethyl

acetate/hexane mixture, to obtain the final product, 1-(4-Bromophenyl)-2-
morpholinoethanone.

Dry the purified product in a vacuum oven to a constant weight.

Synthesis Workflow
The following diagram illustrates the key stages of the synthesis and purification process.
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Reaction Phase

Workup & Isolation

Purification Phase

Final Product

1. Dissolve 2-bromo-1-(4-bromophenyl)ethanone in Toluene

2. Add Morpholine Solution

3. Stir Overnight at Room Temperature

4. Acidic Extraction (1N HCl)

5. Basification (NaOH)

6. Organic Extraction (Ethyl Acetate)

7. Wash & Dry

8. Solvent Evaporation

9. Recrystallization

1-(4-Bromophenyl)-2-
morpholinoethanone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-(4-Bromophenyl)-2-morpholinoethanone.
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Product Characterization Data
The identity and purity of the synthesized compound should be confirmed using standard

analytical techniques.

Property Value

Chemical Name 1-(4-Bromophenyl)-2-morpholinoethanone[5]

CAS Number 20099-96-1[5]

Molecular Formula C₁₂H₁₄BrNO₂[5]

Molecular Weight 284.15 g/mol [5]

Physical Form Solid[6]

Storage Store at 2-8°C[5]

Expected Analysis
¹H NMR, ¹³C NMR, Mass Spectrometry, Melting

Point

Safety Precautions
All procedures should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-

resistant gloves, must be worn at all times.

2-bromo-1-(4-bromophenyl)ethanone is a lachrymator and should be handled with care.

Morpholine is a corrosive and flammable liquid. Avoid contact with skin and eyes.

Toluene and ethyl acetate are flammable solvents. Keep away from ignition sources.

Handle concentrated acids and bases with extreme caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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